Cas no 169310-73-0 (1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene)

169310-73-0 structure
Product name:1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene
1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-[(3-methyl-3-butenyl)oxy]-
- 1-methoxy-4-(3-methylbut-3-enoxy)benzene
- DTXSID90451688
- SCHEMBL18132995
- 1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene
- 1-methoxy-4-[(3-methylbut-3-en-1-yl)oxy]benzene
- 169310-73-0
- 1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene
-
- Inchi: InChI=1S/C12H16O2/c1-10(2)8-9-14-12-6-4-11(13-3)5-7-12/h4-7H,1,8-9H2,2-3H3
- InChI Key: FFPSRRBZFNYHEZ-UHFFFAOYSA-N
- SMILES: CC(=C)CCOC1=CC=C(C=C1)OC
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 3.6
Experimental Properties
- Solubility: Dichloromethane, Methanol
- PSA: 18.46
1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M264478-100mg |
1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene |
169310-73-0 | 100mg |
$ 81.00 | 2023-09-07 | ||
TRC | M264478-500mg |
1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene |
169310-73-0 | 500mg |
$ 328.00 | 2023-09-07 | ||
TRC | M264478-250mg |
1-Methoxy-4-[(3-methyl-3-buten-1-yl)oxy]benzene |
169310-73-0 | 250mg |
$ 178.00 | 2023-09-07 |
1-Methoxy-4-(3-methyl-3-buten-1-yl)oxybenzene Related Literature
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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3. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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